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Compound of Interest

Compound Name: 6-methoxy-7-methyl-1H-indole

Cat. No.: B098458

An In-depth Technical Guide to 6-methoxy-7-methyl-1H-indole: Physicochemical Properties,
Synthesis, and Analytical Characterization

Abstract

This technical guide provides a comprehensive overview of 6-methoxy-7-methyl-1H-indole, a
substituted indole derivative of interest in medicinal chemistry and organic synthesis. The
document details the core physicochemical properties, with a primary focus on its molecular
weight and empirical formula. Furthermore, it outlines a representative synthetic pathway and
presents a rigorous, multi-platform analytical workflow for structural verification and purity
assessment. The protocols described herein are designed to be self-validating, providing
researchers, scientists, and drug development professionals with the technical insights
required for the confident synthesis, identification, and application of this compound.

Compound Identification and Core Properties

6-methoxy-7-methyl-1H-indole is a heterocyclic aromatic compound built upon the indole
scaffold. The specific substitution pattern, featuring a methoxy group at the 6-position and a
methyl group at the 7-position, critically influences its chemical reactivity and potential
biological activity.[1] The fundamental identifiers and core properties of the molecule are
summarized below.
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Property Value Source
IUPAC Name 6-methoxy-7-methyl-1H-indole

CAS Number 19500-05-1 [2]
Molecular Formula C10H11NO [2]
Molecular Weight 161.20 g/mol [2]
Physical Form Solid [3]
Storage Sealed in dry, room 3]

temperature

Molecular Structure

The structural arrangement of 6-methoxy-7-methyl-1H-indole is foundational to its chemical
identity. The indole ring system is electron-rich, and the methoxy substituent further enhances
this property, influencing its reactivity in electrophilic substitution reactions.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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